Cas no 1235783-07-9 (5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 1235783-07-9
• MF: C₈H₄ClF₃O₂
• MW: 224.56
• CID: 5075755
• Update Time: 2025-05-24

5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H4ClF3O2/c9-5-1-4(3-13)7(14)6(2-5)8(10,11)12/h1-3,14H
• InChI Key： YESYUBVFAHQAEV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Cl)=CC(C(F)(F)F)=C1O

Additional information on 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde

Introduction to 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1235783-07-9)

5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1235783-07-9) is a multifaceted organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive functional groups, including a chloro group, a hydroxyl group, and a trifluoromethyl group, which collectively contribute to its reactivity and versatility.

The molecular structure of 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde consists of a benzene ring substituted with a chlorine atom at the 5-position, a hydroxyl group at the 2-position, and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility in polar solvents. The trifluoromethyl group, known for its electron-withdrawing effect, can influence the electronic properties of the molecule, making it more reactive in certain chemical reactions.

In the realm of pharmaceutical research, 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a building block for the development of new drugs targeting specific biological pathways. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings highlight the compound's potential in drug discovery and development.

The synthetic versatility of 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde has also been leveraged in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Studies have shown that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. Additionally, its reactivity with other functional groups allows for the creation of complex molecular architectures, which can be useful in applications such as sensors and catalysts.

In terms of chemical synthesis, 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde can be prepared through various routes. One common method involves the reaction of 3-trifluoromethylphenol with chloroacetyl chloride followed by hydrolysis to form the desired aldehyde. Another approach involves the oxidative cleavage of a corresponding alcohol or ether precursor. These synthetic methods have been optimized to achieve high yields and purity levels, making the compound readily available for further research and application.

The safety and environmental impact of 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Researchers should adhere to standard laboratory protocols when working with this compound to minimize any potential risks.

In conclusion, 5-Chloro-2-hydroxy-3-(trifluoromethyl)benzaldehyde (CAS No. 1235783-07-9) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an invaluable tool for researchers exploring new frontiers in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.